Cas no 2138415-22-0 (N-2-(3-bromophenyl)-1-hydroxypropan-2-yl-3-methylbutanamide)

• Product Name: N-2-(3-bromophenyl)-1-hydroxypropan-2-yl-3-methylbutanamide
• CAS No: 2138415-22-0
• MF: C₁₄H₂₀BrNO₂
• MW: 314.218103408813
• CID: 5610959
• PubChem ID: 165487094
• Update Time: 2025-05-23

N-2-(3-bromophenyl)-1-hydroxypropan-2-yl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2138415-22-0
• EN300-840534
• N-[2-(3-bromophenyl)-1-hydroxypropan-2-yl]-3-methylbutanamide
• N-2-(3-bromophenyl)-1-hydroxypropan-2-yl-3-methylbutanamide

• Inchi： 1S/C14H20BrNO2/c1-10(2)7-13(18)16-14(3,9-17)11-5-4-6-12(15)8-11/h4-6,8,10,17H,7,9H2,1-3H3,(H,16,18)
• InChI Key： MAKDOGHXDMQBDI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)(CO)NC(CC(C)C)=O

Computed Properties

• Exact Mass: 313.06774g/mol
• Monoisotopic Mass: 313.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.3Ų

Additional information on N-2-(3-bromophenyl)-1-hydroxypropan-2-yl-3-methylbutanamide

Comprehensive Overview of N-2-(3-bromophenyl)-1-hydroxypropan-2-yl-3-methylbutanamide (CAS No. 2138415-22-0)

N-2-(3-bromophenyl)-1-hydroxypropan-2-yl-3-methylbutanamide, identified by its CAS number 2138415-22-0, is a specialized organic compound garnering attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a 3-bromophenyl group with a hydroxypropan-2-yl moiety and a 3-methylbutanamide tail, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for novel therapeutics, given its modular design and functional versatility.

The compound's 3-bromophenyl component contributes to its electron-withdrawing properties, which are crucial in modulating reactivity in synthetic pathways. Meanwhile, the 1-hydroxypropan-2-yl segment introduces stereochemical complexity, often explored in chiral synthesis. These attributes make CAS 2138415-22-0 relevant to contemporary discussions about green chemistry and atom-efficient synthesis, as scientists seek sustainable methods to incorporate halogenated aromatics into complex molecules.

Recent publications highlight the growing demand for halogenated amide derivatives like this compound in medicinal chemistry. Its structural motifs appear in studies targeting enzyme inhibition and receptor modulation, aligning with trending searches for "next-generation small molecule drugs." The presence of both hydrogen bond donor (hydroxy) and acceptor (amide) groups makes it a candidate for molecular docking experiments—a hot topic in AI-driven drug design forums.

From a technical perspective, N-2-(3-bromophenyl)-1-hydroxypropan-2-yl-3-methylbutanamide exemplifies the convergence of structure-activity relationship (SAR) optimization and computational chemistry. Its logP value (predicted to balance lipophilicity and solubility) frequently appears in discussions about oral bioavailability enhancement—a key concern in modern pharma development. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed for characterization, addressing common search queries about "halogenated compound analysis methods."

The compound's potential extends to material science, where its bromine atom enables cross-coupling reactions for polymer functionalization. This connects to emerging interests in organic electronics and supramolecular assemblies. Safety data sheets emphasize standard organic lab precautions, reflecting compliance with REACH regulations—another frequently searched term among industrial chemists.

As research progresses, 2138415-22-0 continues to appear in patent applications related to kinase inhibitors and metabolic pathway modulators. Its synthesis typically involves amide coupling strategies under mild conditions, resonating with the pharmaceutical industry's shift toward process intensification. The compound's stability profile makes it suitable for high-throughput screening libraries, addressing a persistent demand in drug discovery pipelines.